Cas no 1057333-03-5 (Tert-butyl 4-(2,6-dichlorophenyl)piperazine-1-carboxylate)
1057333-03-5 structure
Product Name:Tert-butyl 4-(2,6-dichlorophenyl)piperazine-1-carboxylate
CAS No:1057333-03-5
MF:C15H20Cl2N2O2
MW:331.237502098084
CID:2110521
Update Time:2023-08-04
Tert-butyl 4-(2,6-dichlorophenyl)piperazine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
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- tert-butyl 4-(2,6-dichlorophenyl)piperazine-1-carboxylate
- NVVXSKSEOXKWKB-UHFFFAOYSA-N
- 4-(2,6-Dichloro-phenyl)-piperazine-1-carboxylic acid tert-butyl ester
- Tert-butyl 4-(2,6-dichlorophenyl)piperazine-1-carboxylate
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- Inchi: 1S/C15H20Cl2N2O2/c1-15(2,3)21-14(20)19-9-7-18(8-10-19)13-11(16)5-4-6-12(13)17/h4-6H,7-10H2,1-3H3
- InChI Key: NVVXSKSEOXKWKB-UHFFFAOYSA-N
- SMILES: ClC1C=CC=C(C=1N1CCN(C(=O)OC(C)(C)C)CC1)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 355
- Topological Polar Surface Area: 32.8
Tert-butyl 4-(2,6-dichlorophenyl)piperazine-1-carboxylate Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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